Cas no 1805713-24-9 (4-(3-Bromopropyl)-3-(difluoromethyl)mandelic acid)

• Product Name: 4-(3-Bromopropyl)-3-(difluoromethyl)mandelic acid
• CAS No: 1805713-24-9
• MF: C₁₂H₁₃BrF₂O₃
• MW: 323.130630254745
• CID: 4939553
• Update Time: 2025-06-11

4-(3-Bromopropyl)-3-(difluoromethyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-Bromopropyl)-3-(difluoromethyl)mandelic acid

• Inchi： 1S/C12H13BrF2O3/c13-5-1-2-7-3-4-8(10(16)12(17)18)6-9(7)11(14)15/h3-4,6,10-11,16H,1-2,5H2,(H,17,18)
• InChI Key： KNRCONZTNTUKIO-UHFFFAOYSA-N
• SMILES： BrCCCC1C=CC(C(C(=O)O)O)=CC=1C(F)F

Computed Properties

• Exact Mass: 322.00161 g/mol
• Monoisotopic Mass: 322.00161 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 57.5
• Molecular Weight: 323.13

Additional information on 4-(3-Bromopropyl)-3-(difluoromethyl)mandelic acid

Recent Advances in the Study of 4-(3-Bromopropyl)-3-(difluoromethyl)mandelic acid (CAS: 1805713-24-9)

In recent years, the compound 4-(3-Bromopropyl)-3-(difluoromethyl)mandelic acid (CAS: 1805713-24-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique bromopropyl and difluoromethyl functional groups, has shown promising potential in various therapeutic applications, particularly in the development of enzyme inhibitors and prodrugs. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, biological activity, and potential clinical applications.

The synthesis of 4-(3-Bromopropyl)-3-(difluoromethyl)mandelic acid has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as asymmetric catalysis and microwave-assisted synthesis to achieve higher efficiency. The compound's structural features, including the presence of a bromopropyl group, make it a versatile intermediate for further chemical modifications, enabling the development of novel derivatives with enhanced pharmacological properties.

One of the most notable findings in recent research is the compound's role as a potent inhibitor of specific enzymes involved in inflammatory pathways. In vitro studies have demonstrated that 4-(3-Bromopropyl)-3-(difluoromethyl)mandelic acid exhibits significant inhibitory activity against key enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). These findings suggest its potential utility in the treatment of inflammatory diseases, including rheumatoid arthritis and asthma.

Furthermore, the difluoromethyl group in the compound has been shown to enhance its metabolic stability, making it a promising candidate for prodrug development. Recent pharmacokinetic studies have revealed that the compound exhibits favorable absorption and distribution profiles, with minimal toxicity observed in preclinical models. These properties underscore its potential as a lead compound for further drug development efforts.

In addition to its therapeutic potential, 4-(3-Bromopropyl)-3-(difluoromethyl)mandelic acid has also been investigated for its applications in chemical biology. Researchers have utilized this compound as a molecular probe to study enzyme-substrate interactions and to elucidate the mechanisms of action of various biological targets. These studies have provided valuable insights into the design of more effective and selective enzyme inhibitors.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as scalability of synthesis, optimization of pharmacokinetic properties, and potential off-target effects need to be addressed in future research. Collaborative efforts between academia and industry will be crucial to overcome these hurdles and to fully realize the therapeutic potential of 4-(3-Bromopropyl)-3-(difluoromethyl)mandelic acid.

In conclusion, the latest research on 4-(3-Bromopropyl)-3-(difluoromethyl)mandelic acid (CAS: 1805713-24-9) highlights its multifaceted potential in both therapeutic and chemical biology applications. Continued exploration of its properties and mechanisms of action will undoubtedly contribute to the advancement of drug discovery and development in the coming years.